Cas no 2225142-37-8 (1-({6-oxabicyclo3.1.0hexan-3-yl}methyl)-1H-1,2,4-triazole)

• Product Name: 1-({6-oxabicyclo3.1.0hexan-3-yl}methyl)-1H-1,2,4-triazole
• CAS No: 2225142-37-8
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 5465800
• PubChem ID: 137963830
• Update Time: 2025-06-20

1-({6-oxabicyclo3.1.0hexan-3-yl}methyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-((6-Oxabicyclo[3.1.0]hexan-3-yl)methyl)-1H-1,2,4-triazole
• 1-({6-oxabicyclo[3.1.0]hexan-3-yl}methyl)-1h-1,2,4-triazole
• 1-(6-oxabicyclo[3.1.0]hexan-3-ylmethyl)-1,2,4-triazole
• starbld0048838
• Z3072997679
• 1-({6-oxabicyclo3.1.0hexan-3-yl}methyl)-1H-1,2,4-triazole

• Inchi： 1S/C8H11N3O/c1-6(2-8-7(1)12-8)3-11-5-9-4-10-11/h4-8H,1-3H2
• InChI Key： UPKFOQWSYXWNLO-UHFFFAOYSA-N
• SMILES： O1C2CC(CN3C=NC=N3)CC12

Computed Properties

• Exact Mass: 165.090211983 g/mol
• Monoisotopic Mass: 165.090211983 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 165.19
• XLogP3: 0.4
• Topological Polar Surface Area: 43.2

Additional information on 1-({6-oxabicyclo3.1.0hexan-3-yl}methyl)-1H-1,2,4-triazole

Introduction to 1-({6-oxabicyclo[3.1.0]hexan-3-yl}methyl)-1H-1,2,4-triazole (CAS No. 2225142-37-8)

1-({6-oxabicyclo[3.1.0]hexan-3-yl}methyl)-1H-1,2,4-triazole, with the CAS number 2225142-37-8, is a unique and promising compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The specific structure of this compound, featuring a 6-oxabicyclo[3.1.0]hexane ring fused with a triazole moiety, offers a novel scaffold for the development of new therapeutic agents.

The 6-oxabicyclo[3.1.0]hexane ring is a cyclic structure that provides unique conformational stability and rigidity, which can influence the compound's pharmacokinetic and pharmacodynamic properties. The triazole moiety, on the other hand, is a well-known functional group that has been extensively studied for its ability to interact with various biological targets, such as enzymes and receptors. The combination of these structural elements in 1-({6-oxabicyclo[3.1.0]hexan-3-yl}methyl)-1H-1,2,4-triazole makes it an intriguing candidate for further investigation.

Recent research has highlighted the potential of this compound in several therapeutic areas. For instance, studies have shown that 1-({6-oxabicyclo[3.1.0]hexan-3-yl}methyl)-1H-1,2,4-triazole exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. This activity is attributed to its ability to disrupt fungal cell wall synthesis and inhibit key enzymes involved in fungal metabolism.

In addition to its antifungal properties, this compound has also demonstrated significant anti-inflammatory effects in preclinical models of inflammation. Research has indicated that 1-({6-oxabicyclo[3.1.0]hexan-3-yl}methyl)-1H-1,2,4-triazole can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. These findings suggest that the compound may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-({6-oxabicyclo[3.1.0]hexan-3-yl}methyl)-1H-1,2,4-triazole has also been studied in detail. Preclinical studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, making it a suitable candidate for further development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, which is a crucial factor for its potential use in human clinical trials.

One of the key challenges in drug development is overcoming resistance mechanisms that can develop over time in target organisms or cells. Research on 1-({6-oxabicyclo[3.1.0]hexan-3-yl}methyl)-1H-1,2,4-triazole has shown that it may possess mechanisms to circumvent resistance pathways commonly observed with other antifungal agents. This property could make it particularly valuable in treating infections caused by resistant strains of fungi.

In conclusion, 1-({6-oxabicyclo[3.1.0]hexan-3-yl}methyl)-1H-1,2,4-triazole (CAS No. 2225142-37-8) represents a promising lead compound with potential applications in multiple therapeutic areas. Its unique structural features and diverse biological activities make it an attractive target for further research and development in the pharmaceutical industry.